7-hydroxy-N-(3-(2-methylpiperidin-1-yl)propyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

Specification

• CAS No.: 898412-37-8
• Molecular Formula: C16H22N4O3S
• Molecular Weight: 350.44
• IUPAC Name: 7-hydroxy-N-[3-(2-methylpiperidin-1-yl)propyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• Standard InChI: InChI=1S/C16H22N4O3S/c1-11-5-2-3-7-19(11)8-4-6-17-13(21)12-14(22)18-16-20(15(12)23)9-10-24-16/h9-11,22H,2-8H2,1H3,(H,17,21)
• Standard InChI Key: GXDOUWCAUDZPGY-UHFFFAOYSA-N
• SMILES: CC1CCCCN1CCCNC(=O)C2=C(N=C3N(C2=O)C=CS3)O

Introduction

7-Hydroxy-N-(3-(2-methylpiperidin-1-yl)propyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a complex organic compound with significant interest in medicinal chemistry. This compound belongs to the thiazolo[3,2-a]pyrimidine class, which has been explored for its potential therapeutic applications, particularly in neurological disorders.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common approach utilizes 3,4-dihydropyrimidinethione precursors through a series of condensation reactions. The specific conditions and reagents used can affect the yield and purity of the final product.

Spectroscopic Analysis

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are crucial for confirming the structural integrity and identifying functional groups within the molecule. These techniques provide valuable information about the compound's chemical structure and help in monitoring its synthesis and purification.

Mechanism of Action and Therapeutic Potential

In vitro studies indicate that 7-hydroxy-N-(3-(2-methylpiperidin-1-yl)propyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide exhibits good inhibition activities at low micromolar concentrations, suggesting its potential as a therapeutic agent. This compound is part of ongoing research in medicinal chemistry, particularly for targeting neurological disorders.

Applications in Medicinal Chemistry

Thiazolo[3,2-a]pyrimidines, including this compound, have been recognized for their significance in drug discovery and development. Their structural diversity allows them to interact with various biological targets, making them promising candidates for treating a range of diseases.